Cas no 890603-20-0 (3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpropanoic acid)

• Product Name: 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpropanoic acid
• CAS No: 890603-20-0
• MF: C₉H₁₃BrN₂O₂
• MW: 261.115721464157
• MDL: MFCD04967205
• CID: 3031427
• PubChem ID: 6457554
• Update Time: 2025-04-21

3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-BROMO-3,5-DIMETHYL-PYRAZOL-1-YL)-2-METHYL-PROPIONIC ACID
• 993-407-6
• MFCD04967205
• MLS-0463286.0002
• BBL038026
• 3-(4-bromanyl-3,5-dimethyl-pyrazol-1-yl)-2-methyl-propanoic acid
• MLS-0463286.0001
• 3-(4-bromo-3,5-dimethylpyrazol-1-yl)-2-methylpropanoic acid
• CS-0262754
• AKOS016040035
• 890603-20-0
• STK298911
• F3230-0251
• EN300-83658
• BDBM89489
• CHEMBL1990298
• 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpropanoic acid
• cid_6457554
• QKB60320
• SBI-0138788.0001
• 3-(4-bromo-3,5-dimethyl-1-pyrazolyl)-2-methylpropanoic acid
• Z274554318
• AKOS000270479

• MDL： MFCD04967205
• Inchi： 1S/C9H13BrN2O2/c1-5(9(13)14)4-12-7(3)8(10)6(2)11-12/h5H,4H2,1-3H3,(H,13,14)
• InChI Key： BZLIXBYMKOSUCJ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C)CC(C(=O)O)C

Computed Properties

• Exact Mass: 260.01604Da
• Monoisotopic Mass: 260.01604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpropanoic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides